Bis(4-tetrahydropyranyl)amine
Overview
Description
“Bis(4-tetrahydropyranyl)amine” is a chemical compound with the molecular formula C10H19NO2 . It has an average mass of 185.263 Da and a monoisotopic mass of 185.141586 Da . The systematic name for this compound is N-(Tetrahydro-2H-pyran-4-yl)tetrahydro-2H-pyran-4-amine .
Molecular Structure Analysis
The molecular structure of “Bis(4-tetrahydropyranyl)amine” is represented by the SMILES notation C1COCCC1NC2CCOCC2 . This compound belongs to the class of organic compounds known as tetrahydropyrans .
Physical And Chemical Properties Analysis
“Bis(4-tetrahydropyranyl)amine” has a density of 1.0±0.1 g/cm3, a boiling point of 293.5±40.0 °C at 760 mmHg, and a flash point of 116.7±16.8 °C . It has a molar refractivity of 51.4±0.4 cm3, a polar surface area of 30 Å2, and a molar volume of 178.0±5.0 cm3 .
Scientific Research Applications
Polymer Synthesis and Applications
Poly(amido-amine)s Biomedical Applications
- Poly(amido-amine)s (PAAs) are synthesized from primary or secondary aliphatic amines and bis(acrylamide)s, with applications spanning from biomedical uses to material sciences. These polymers are notable for their solubility, biodegradability, and ability to form complex structures, such as block or graft copolymers, and crosslinked resins (Ferruti et al., 2002).
High-Performance Polymers - Synthesis of bis(amine anhydride)s has led to the development of novel poly(amine imide)s with high thermal properties and good solubility, indicating the potential for Bis(4-tetrahydropyranyl)amine in creating materials with specific high-performance applications (Li et al., 2007).
Material Science and Engineering
Memory Devices - The design and synthesis of ferrocene-terminated hyperbranched polyimide demonstrate the role of specific amine derivatives in creating materials with electronic applications, such as bistable electrical conductivity switching, indicating potential areas where Bis(4-tetrahydropyranyl)amine derivatives could be useful (Tan et al., 2017).
Gas Transport Properties - Novel poly(amine-imide)s containing tetraphenylmethane pendant groups were synthesized, showcasing the utility of bis(amine anhydride) monomers in developing materials with significant gas transport properties, suggesting potential industrial applications for related amines (Mao & Zhang, 2014).
Chemical Synthesis and Catalysis
Catalytic Activities - Research on 2,4-bis(trifluoromethyl)phenylboronic acid catalyzed dehydrative condensation demonstrates the role of specific chemical structures in catalysis, which could be an area of interest for derivatives of Bis(4-tetrahydropyranyl)amine in facilitating or enhancing chemical reactions (Wang et al., 2018).
properties
IUPAC Name |
N-(oxan-4-yl)oxan-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2/c1-5-12-6-2-9(1)11-10-3-7-13-8-4-10/h9-11H,1-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WWPWWQFNGOWXOS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1NC2CCOCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40652789 |
Source
|
| Record name | N-(Oxan-4-yl)oxan-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40652789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(4-tetrahydropyranyl)amine | |
CAS RN |
1080028-76-7 |
Source
|
| Record name | Tetrahydro-N-(tetrahydro-2H-pyran-4-yl)-2H-pyran-4-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1080028-76-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(Oxan-4-yl)oxan-4-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40652789 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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